Cas no 2229391-87-9 (2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid)

• Product Name: 2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid
• CAS No: 2229391-87-9
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5937712
• PubChem ID: 165662927
• Update Time: 2025-11-01

2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid
• 2229391-87-9
• EN300-1791174
• 2-[(2,4-dimethyl-1H-pyrrol-3-yl)oxy]acetic acid

• Inchi： 1S/C8H11NO3/c1-5-3-9-6(2)8(5)12-4-7(10)11/h3,9H,4H2,1-2H3,(H,10,11)
• InChI Key： QXGQKCPOWCCUMU-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.3Ų

Additional information on 2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid

Introduction to 2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid (CAS No. 2229391-87-9)

2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid, with the CAS number 2229391-87-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid consists of a pyrrole ring substituted with two methyl groups and an oxyacetic acid moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, which are crucial for its biological activities. The pyrrole ring is known for its aromaticity and electron-donating properties, while the oxyacetic acid group provides polarity and potential for hydrogen bonding.

Recent studies have explored the pharmacological properties of 2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant properties. Research has demonstrated that 2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid exhibits strong antioxidant activity, which can help protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

In addition to its anti-inflammatory and antioxidant activities, 2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid has also been investigated for its potential anticancer effects. Preliminary studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The synthesis of 2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid has been optimized using modern synthetic methods, ensuring high yields and purity. The compound can be synthesized through a series of well-defined steps, starting from readily available starting materials. This makes it accessible for further research and development in both academic and industrial settings.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-(2,4-dimethyl-1H-pyrrol-3-yl)oxyacetic acid (CAS No. 2229391-87-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.